Cas no 868255-95-2 (1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE)

• Product Name: 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE
• CAS No: 868255-95-2
• MF: C₂₁H₂₅FO₃S
• MW: 376.484808683395
• CID: 5225174
• Update Time: 2026-03-07

1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L321990-1EA
• 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE
• 1-(4-fluorophenyl)-3-[(2,3,4,5,6-pentamethylphenyl)methanesulfonyl]propan-1-one

• Inchi： 1S/C21H25FO3S/c1-13-14(2)16(4)20(17(5)15(13)3)12-26(24,25)11-10-21(23)18-6-8-19(22)9-7-18/h6-9H,10-12H2,1-5H3
• InChI Key： LVOHAGQRCZZKTJ-UHFFFAOYSA-N
• SMILES： CC1C(C)=C(C)C(CS(CCC(C2C=CC(F)=CC=2)=O)(=O)=O)=C(C)C=1C

Additional information on 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE

Introduction to 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE (CAS No. 868255-95-2)

1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE, with the CAS number 868255-95-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its fluorinated phenyl group and a highly substituted benzyl sulfone moiety, which confer it with distinct physicochemical properties and biological activities.

The synthesis of 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE typically involves multi-step reactions, including the formation of the sulfone group through sulfonylation reactions and the introduction of the fluorinated phenyl group via electrophilic aromatic substitution or other fluorination techniques. The high degree of substitution on the benzyl ring contributes to its stability and resistance to further chemical modifications.

In the realm of medicinal chemistry, 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and interact with key protein targets. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE has also shown promise in materials science. Its unique combination of functional groups makes it a valuable precursor for the synthesis of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry A in 2021 reported the use of this compound as a building block for the development of novel polymer materials with enhanced thermal stability and mechanical strength.

The physical properties of 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE, such as its melting point and solubility characteristics, have been extensively characterized. It is generally found to be a crystalline solid with a melting point ranging from 70°C to 75°C. Its solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various synthetic and analytical procedures.

The safety profile of 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE has also been evaluated. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area.

In conclusion, 1-(4-FLUOROPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFONYL]-1-PROPANONE (CAS No. 868255-95-2) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.